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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916 Get Quote

An In-depth Technical Guide to 3,3-
Diphenylpropionic Acid
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,3-Diphenylpropionic acid, tailored for researchers, scientists, and drug

development professionals. The information is compiled from various scientific sources and

presented in a structured format for clarity and ease of use.

Core Chemical Properties
3,3-Diphenylpropionic acid, also known as β-phenylbenzenepropanoic acid, is a carboxylic

acid with the chemical formula C₁₅H₁₄O₂. It presents as a white to light yellow crystalline

powder.[1][2]
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Property Value Source(s)

IUPAC Name 3,3-Diphenylpropanoic acid [1]

CAS Number 606-83-7 [3]

Molecular Formula C₁₅H₁₄O₂ [3]

Molecular Weight 226.27 g/mol [3]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 151-154 °C [1]

Boiling Point 327.88 °C (rough estimate) [2]

Solubility

Slightly soluble in water;

Soluble in chloroform, DMSO,

and methanol

[2]

pKa 4.45 ± 0.10 (Predicted) [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3,3-
Diphenylpropionic acid.

¹H NMR Spectroscopy
The proton NMR spectrum of 3,3-Diphenylpropionic acid shows characteristic signals for the

phenyl protons, the methine proton, and the methylene protons of the propionic acid chain.

¹³C NMR Spectroscopy
The carbon NMR spectrum provides information on the carbon framework of the molecule.

Infrared (IR) Spectroscopy
The IR spectrum of 3,3-Diphenylpropionic acid displays characteristic absorption bands for

the carboxylic acid functional group and the aromatic rings.
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Experimental Protocols
Synthesis of 3,3-Diphenylpropionic Acid via Friedel-
Crafts Reaction
A common method for the synthesis of 3,3-Diphenylpropionic acid is the Friedel-Crafts

alkylation of benzene with cinnamic acid.

Materials:

Cinnamic acid

Benzene

Anhydrous Aluminum Chloride (AlCl₃) or an ionic liquid catalyst like 1-methyl-3-

butylimidazolium chloroaluminate ([bmim]Cl/AlCl₃)

Methanol (for recrystallization)

Dilute Hydrochloric Acid

Procedure using Ionic Liquid Catalyst:

In a reaction vessel, mix benzene and the ionic liquid catalyst ([bmim]Cl/AlCl₃).

Heat the mixture to 70-80 °C.

Add cinnamic acid in portions over a period of 30-60 minutes.

Increase the temperature to reflux and maintain for 2-4 hours.

After the reaction is complete, cool the mixture and add water.

Separate the organic phase.

Remove the unreacted benzene by distillation under reduced pressure.

The resulting solid is the crude 3,3-Diphenylpropionic acid.[4]
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Reactants

Reaction Work-up

Cinnamic Acid

Add Cinnamic AcidBenzene Mix Benzene and Catalyst

Ionic Liquid Catalyst
([bmim]Cl/AlCl₃)

Heat to 70-80°C Reflux for 2-4 hours Cool Reaction Mixture Add Water Separate Organic Phase Remove Excess Benzene Crude 3,3-Diphenylpropionic Acid
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Synthesis of 3,3-Diphenylpropionic Acid via Friedel-Crafts Reaction.

Purification by Recrystallization
The crude product can be purified by recrystallization from a suitable solvent like methanol or

ethanol.[4]

Procedure:

Dissolve the crude 3,3-Diphenylpropionic acid in a minimal amount of hot methanol.

If the solution is colored, add a small amount of activated charcoal and heat briefly.

Filter the hot solution to remove insoluble impurities and the activated charcoal.

Allow the filtrate to cool slowly to room temperature to form crystals.

Further cool the solution in an ice bath to maximize crystal yield.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold methanol.

Dry the purified crystals.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b122916?utm_src=pdf-body-img
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://patents.google.com/patent/CN102643168B/en
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://www2.chem.wisc.edu/deptfiles/genchem/Chm346/pdf/recrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Purification of 3,3-Diphenylpropionic Acid by Recrystallization.

Biological Activity and Signaling Pathways
Currently, there is limited direct evidence in the scientific literature detailing the specific

biological activities and signaling pathway interactions of 3,3-Diphenylpropionic acid. Much of

the available research focuses on its derivatives or the related compound, 3-phenylpropionic

acid.

Derivatives of aryl propionic acids are a well-established class of non-steroidal anti-

inflammatory drugs (NSAIDs).[6] For instance, some β,β-diphenyl propionic acid amides have

been synthesized and evaluated for anticonvulsant and anti-inflammatory activities.[6]

The structurally related metabolite, 3-phenylpropionic acid (3-PPA), a product of gut microbial

metabolism, has been shown to influence cellular signaling. Studies have indicated that 3-PPA

can promote myotube hypertrophy through the Foxo3/NAD+ signaling pathway.[7] It has also

been found to activate hepatic AMP-activated protein kinase α, which is involved in improving

liver lipid homeostasis.[8] Furthermore, 3-PPA has been shown to partially activate the aryl

hydrocarbon receptor (AhR) to promote macrophage phagocytosis.

While these findings on related compounds are informative, it is crucial to note that they cannot

be directly extrapolated to 3,3-Diphenylpropionic acid. Further research is required to

elucidate the specific biological roles and mechanisms of action of 3,3-Diphenylpropionic
acid.
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3,3-Diphenylpropionic Acid
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Biological Context of 3,3-Diphenylpropionic Acid and Related Compounds.

Conclusion
3,3-Diphenylpropionic acid is a well-characterized compound with established physical and

chemical properties. While detailed protocols for its synthesis and purification are available, a

precise experimental boiling point has not been widely reported. The primary area for future

research lies in the exploration of its biological activities and the elucidation of its potential

interactions with cellular signaling pathways, an area where data is currently lacking for the

parent compound. The known activities of its derivatives and structurally similar molecules

suggest that 3,3-Diphenylpropionic acid may hold untapped potential in various therapeutic

areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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